![molecular formula C18H16ClN3O4 B2419780 5-chloro-2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide CAS No. 941919-07-9](/img/structure/B2419780.png)
5-chloro-2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is also known by its chemical name, BAY 73-6691.
Scientific Research Applications
Organic Synthesis and Heterocyclic Chemistry
Research in organic synthesis and heterocyclic chemistry has led to the development of novel heterocyclic compounds with potential therapeutic applications. For instance, the study by Yao and Huang (2010) on the reactivity of o-nitrosophenol with RCH(2)Br highlights the synthesis of new heterocyclic compounds, which could serve as a methodological basis for the synthesis and functionalization of compounds similar to 5-chloro-2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide (Yao & Huang, 2010).
Anticancer Drug Design
In the realm of anticancer drug design, compounds with structural similarities have been synthesized and evaluated for their therapeutic potential. Sosnovsky, Rao, and Li (1986) discussed the predictive design of analogues for anticancer applications, suggesting a framework for designing new compounds with enhanced therapeutic indexes. This methodology could be applicable for the evaluation of this compound derivatives (Sosnovsky, Rao, & Li, 1986).
Antituberculosis Drug Candidates
Richter et al. (2021) characterized precursors for the synthesis of antituberculosis drug candidates, emphasizing the importance of structural characterization in the development of new therapeutic agents. This study underscores the potential application of this compound in the synthesis of drugs targeting tuberculosis (Richter et al., 2021).
Antioxidant Activity
Tumosienė et al. (2019) synthesized a series of novel derivatives with antioxidant activity, a research area that could be relevant for derivatives of this compound. The study provides a basis for exploring the antioxidant potential of related compounds (Tumosienė et al., 2019).
Anti-Tubercular Scaffold Development
Nimbalkar et al. (2018) discussed the synthesis of benzamide derivatives as anti-tubercular scaffolds, highlighting the potential application of this compound in the development of new anti-tubercular agents. The study showcases the importance of novel scaffolds in combating tuberculosis (Nimbalkar et al., 2018).
properties
IUPAC Name |
5-chloro-2-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O4/c19-12-7-8-16(22(25)26)15(10-12)18(24)20-13-4-3-5-14(11-13)21-9-2-1-6-17(21)23/h3-5,7-8,10-11H,1-2,6,9H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWHHHPNZVAVBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)C2=CC=CC(=C2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.